Cas no 66568-97-6 (Tsugafolin)

Tsugafolin structure
Tsugafolin structure
Product Name:Tsugafolin
CAS No:66568-97-6
MF:C17H16O5
MW:300.305945396423
CID:1080942
PubChem ID:45273057
Update Time:2025-04-20

Tsugafolin Chemical and Physical Properties

Names and Identifiers

    • Tsugafolin
    • (3E)-4-(5-Hydroxy-2,6,6-trimethyl-1-cyclohexen-1-yl)-3-buten-2-on e
    • [ "" ]
    • (2S)-7-hydroxy-5-methoxy-2-(4-methoxyphenyl)-2,3-dihydrochromen-4-one
    • CID 45273057
    • 7-hydroxy-5-methoxy-2-(4-methoxyphenyl)-2,3-dihydrochromen-4-one
    • 7-hydroxy-5-methoxy-2-(4-methoxyphenyl)chroman-4-one
    • AKOS032948981
    • CHEMBL233063
    • 66568-97-6
    • LMPK12140557
    • 6,4'-dimethyl-naringenin
    • (S)-7-Hydroxy-5-methoxy-2-(4-methoxyphenyl)chroman-4-one
    • HY-N1116
    • FS-8697
    • CHEMBL537954
    • CS-0016404
    • AKOS040762457
    • 7-Hydroxy-5,4'-dimethoxyflavanone
    • DA-68389
    • G64538
    • Inchi: 1S/C17H16O5/c1-20-12-5-3-10(4-6-12)14-9-13(19)17-15(21-2)7-11(18)8-16(17)22-14/h3-8,14,18H,9H2,1-2H3/t14-/m0/s1
    • InChI Key: KFGFEKHSEPSVNO-AWEZNQCLSA-N
    • SMILES: O1C2C=C(C=C(C=2C(C[C@H]1C1C=CC(=CC=1)OC)=O)OC)O

Computed Properties

  • Exact Mass: 300.10000
  • Monoisotopic Mass: 300.09977361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 65Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.281±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 524.4±50.0 °C at 760 mmHg
  • Flash Point: 196.0±23.6 °C
  • Solubility: Almost insoluble (0.013 g/l) (25 º C),
  • PSA: 64.99000
  • LogP: 3.11590
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

Tsugafolin Security Information

Tsugafolin Pricemore >>

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